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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B15557218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic enrichment and purity of o-

Toluic Acid-¹³C. This stable isotope-labeled compound serves as a critical tool in various

scientific disciplines, particularly in drug development and metabolic research, where it is

utilized as a tracer and an internal standard for quantitative analysis.

Quantitative Data Summary
The isotopic enrichment and chemical purity of o-Toluic Acid-¹³C are paramount for its

application as an internal standard and tracer in quantitative analyses. The following tables

summarize typical specifications for commercially available o-Toluic Acid-¹³C.

Table 1: Isotopic Enrichment Data

Parameter Specification Analytical Method

Isotopic Enrichment of ¹³C ≥ 99 atom % ¹³C Mass Spectrometry (MS)

Labeled Position Carboxyl-¹³C or Methyl-¹³C
Nuclear Magnetic Resonance

(NMR) Spectroscopy

Table 2: Chemical Purity Data
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Parameter Specification Analytical Method

Chemical Purity ≥ 98%

High-Performance Liquid

Chromatography (HPLC), Gas

Chromatography-Mass

Spectrometry (GC-MS)

Identity Confirmation Conforms to structure
¹H-NMR, ¹³C-NMR, Mass

Spectrometry

Synthesis and Purification Overview
While specific proprietary synthesis methods may vary between manufacturers, a general

approach for the synthesis of carboxyl-¹³C labeled o-Toluic Acid involves the use of a ¹³C-

labeled precursor. A plausible synthetic route is the Grignard reaction, a common method for

forming carbon-carbon bonds.

A generalized synthesis workflow is as follows:
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Synthesis

Purification
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¹³CO₂
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Acid Hydrolysis
(e.g., HCl)

Recrystallization Column
Chromatography Pure o-Toluic Acid-¹³C

Tracer Experiment Workflow Analysis

Introduce o-Toluic Acid-¹³C
to Biological System

Incubation/
Metabolism

Collect Samples
(e.g., plasma, urine, cells)

Metabolite
Extraction

LC-MS/MS or GC-MS
Analysis

Data Processing
(Peak Integration, Isotope Correction)

Metabolic Pathway
and Flux Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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